Cas no 1239505-20-4 (Thieno[3,2-b]pyridine-7-carbonitrile)

• Product Name: Thieno[3,2-b]pyridine-7-carbonitrile
• CAS No: 1239505-20-4
• MF: C₈H₄N₂S
• MW: 160.195759773254
• MDL: MFCD22689882
• CID: 1074011
• PubChem ID: 66855463
• Update Time: 2025-06-08

Thieno[3,2-b]pyridine-7-carbonitrile Chemical and Physical Properties

Names and Identifiers

• Thieno[3,2-b]pyridine-7-carbonitrile
• CS-0362713
• AKOS016028476
• 1239505-20-4
• SCHEMBL953753
• EG-0082

• MDL： MFCD22689882
• Inchi： 1S/C8H4N2S/c9-5-6-1-3-10-7-2-4-11-8(6)7/h1-4H
• InChI Key： YSTMLMGSZZBOKL-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C(C#N)=CC=N2

Computed Properties

• Exact Mass: 160.00951931g/mol
• Monoisotopic Mass: 160.00951931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 64.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on Thieno[3,2-b]pyridine-7-carbonitrile

Comprehensive Overview of Thieno[3,2-b]pyridine-7-carbonitrile (CAS No. 1239505-20-4): Properties, Applications, and Research Insights

Thieno[3,2-b]pyridine-7-carbonitrile (CAS No. 1239505-20-4) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and material science research due to its unique structural framework. The compound belongs to the thienopyridine family, a class of molecules known for their versatile biological activities and electronic properties. With the increasing demand for novel drug candidates and advanced materials, Thieno[3,2-b]pyridine-7-carbonitrile has emerged as a key intermediate in the synthesis of bioactive molecules and functional materials.

The molecular structure of Thieno[3,2-b]pyridine-7-carbonitrile combines a thiophene ring fused with a pyridine core, appended with a cyano (-CN) functional group at the 7-position. This configuration imparts distinct electronic and steric properties, making it a valuable building block for medicinal chemistry and organic electronics. Researchers have explored its potential in designing kinase inhibitors, antimicrobial agents, and OLED materials, aligning with current trends in targeted therapy and sustainable technology.

In the context of drug discovery, Thieno[3,2-b]pyridine-7-carbonitrile serves as a scaffold for developing compounds with potential applications in oncology and central nervous system (CNS) disorders. Its ability to modulate protein-protein interactions and enzyme activity has been investigated in recent studies, particularly in the design of ATP-competitive inhibitors. The compound's lipophilicity and hydrogen-bonding capacity further enhance its pharmacokinetic profile, addressing the growing need for bioavailability optimization in modern therapeutics.

From a materials science perspective, the π-conjugated system of Thieno[3,2-b]pyridine-7-carbonitrile contributes to its utility in organic semiconductors and photovoltaic devices. The cyano group enhances electron-withdrawing characteristics, improving charge transport properties—a critical factor for flexible electronics and energy storage solutions. Recent advancements in green chemistry have also highlighted its role in synthesizing environmentally friendly functional materials.

The synthesis of Thieno[3,2-b]pyridine-7-carbonitrile typically involves multistep organic reactions, including cyclization and functional group interconversion. Modern catalytic methods, such as palladium-catalyzed cross-coupling, have improved yield and selectivity, reflecting the industry's shift toward atom-economical processes. Analytical techniques like NMR spectroscopy, HPLC, and mass spectrometry are employed to validate its purity, ensuring compliance with Good Manufacturing Practices (GMP).

As the scientific community prioritizes AI-driven drug design and computational chemistry, Thieno[3,2-b]pyridine-7-carbonitrile has been featured in virtual screening libraries and QSAR studies. Its structural motifs are frequently analyzed using molecular docking tools to predict binding affinities, a trend driven by the demand for cost-effective R&D. Additionally, its relevance in high-throughput screening aligns with the pharmaceutical industry's focus on precision medicine.

In conclusion, Thieno[3,2-b]pyridine-7-carbonitrile (CAS No. 1239505-20-4) represents a multifaceted compound with broad applications across life sciences and advanced materials. Its integration into cutting-edge research underscores its importance in addressing global challenges such as drug resistance and renewable energy. Future studies may explore its derivatives for personalized therapeutics and smart materials, further solidifying its role in innovation.